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Compound of Interest

Compound Name: PFM01

Cat. No.: B3037036 Get Quote

Introduction

PFM01 is a selective inhibitor of the MRE11 endonuclease, a key component of the MRE11-

RAD50-NBS1 (MRN) complex.[1][2][3] The MRN complex is a primary sensor of DNA double-

strand breaks (DSBs) and plays a critical role in initiating DNA damage response and repair.[2]

[4][5] PFM01 specifically targets the endonuclease activity of MRE11, thereby influencing the

choice between two major DSB repair pathways: homologous recombination (HR) and non-

homologous end-joining (NHEJ).[1][6][7] By inhibiting MRE11's endonuclease function, PFM01
reduces HR and enhances NHEJ.[3][7] This makes PFM01 a valuable tool for studying DNA

repair mechanisms and for potential therapeutic applications in contexts such as cancer, where

modulating DNA repair pathways can be beneficial.[7]

Mechanism of Action

PFM01 functions by preventing DSB resection, a critical early step in HR.[3] In typical DSB

repair, MRE11's endonuclease activity is required to process the DNA ends, creating single-

stranded DNA overhangs necessary for RAD51 loading and subsequent homologous

recombination. By inhibiting this activity, PFM01 channels the repair of DSBs towards the NHEJ

pathway, which directly ligates the broken DNA ends without the need for a homologous

template.[6][7] Experimental evidence shows that treatment with PFM01 diminishes the

formation of RAD51 foci, a hallmark of HR, and increases the efficiency of NHEJ in cellular

assays.[1]
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Study of DNA Repair Pathways: PFM01 is utilized to dissect the molecular mechanisms

governing the choice between HR and NHEJ pathways for DNA double-strand break repair.

[1][6]

Cancer Research: Investigating the effects of inhibiting HR in specific cancer cell lines,

particularly those with deficiencies in other DNA repair pathways (e.g., BRCA2-defective

cells).[7]

Modulation of Genomic Stability: Examining the consequences of altered DNA repair

pathway choice on genomic integrity.[4]

Quantitative Data Summary for PFM01
Property Value

Molecular Weight 293.4 g/mol [6][7]

Molecular Formula C₁₄H₁₅NO₂S₂[6][7]

CAS Number 1558598-41-6[6][7]

Purity ≥98%[7]

Appearance Solid[7]

Solubility

DMSO: Soluble up to 100 mM. Specific reported

values include 4 mg/mL (13.63 mM)[6] and 29.3

mg/mL[7].Ethanol: Soluble up to 100 mM.

Storage (Powder) -20°C for up to 3 years[6].

Storage (Solvent)
-80°C: Up to 1 year[6] (another source suggests

6 months[8]).-20°C: Up to 1 month[8].

Experimental Protocols
1. Preparation of a 10 mM PFM01 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PFM01 using Dimethyl

Sulfoxide (DMSO) as the solvent.
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Materials:

PFM01 powder (ensure purity is ≥98%)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[6]

Procedure:

Calculate the required mass of PFM01:

The molecular weight of PFM01 is 293.4 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 293.4 g/mol * 1000 mg/g = 2.934 mg

Weighing PFM01:

Carefully weigh out 2.934 mg of PFM01 powder and place it into a sterile microcentrifuge

tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the PFM01 powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:
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Visually inspect the solution for any undissolved particles.

If particles remain, sonication is recommended to ensure the compound is fully dissolved.

[6] Sonicate the tube in a water bath for 5-10 minutes. Gentle heating can also be applied

if necessary, but avoid excessive temperatures to prevent degradation.

Storage of Stock Solution:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[6][8]

2. Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM PFM01 stock solution to a final working

concentration (e.g., 100 µM) in cell culture medium.

Materials:

10 mM PFM01 stock solution in DMSO

Pre-warmed, sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:

Thaw the Stock Solution:

Remove one aliquot of the 10 mM PFM01 stock solution from the freezer and allow it to

thaw completely at room temperature.

Calculate the Dilution:
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To prepare 1 mL of a 100 µM working solution from a 10 mM stock, use the formula M₁V₁

= M₂V₂:

(10,000 µM) * V₁ = (100 µM) * (1000 µL)

V₁ = (100 * 1000) / 10,000 = 10 µL

Therefore, you will need 10 µL of the 10 mM stock solution for every 1 mL of final working

solution.

Prepare the Working Solution:

In a sterile tube, add 990 µL of pre-warmed cell culture medium.

Add 10 µL of the 10 mM PFM01 stock solution to the medium.

Gently mix by pipetting up and down or by inverting the tube. Avoid vigorous vortexing,

which can damage media components.

Final DMSO Concentration:

The final concentration of DMSO in the working solution will be 1%. It is crucial to run a

vehicle control (medium with 1% DMSO) in your experiments to account for any effects of

the solvent on the cells.

Application to Cells:

Use the freshly prepared working solution to treat your cells as required by your

experimental design. PFM01 has been used in cell culture at concentrations ranging from

50 µM to 100 µM.[5][7]
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Caption: PFM01 inhibits MRE11 endonuclease, shifting DSB repair from HR to NHEJ.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3037036?utm_src=pdf-body-img
https://www.benchchem.com/product/b3037036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Cell-Based Assay

1. Weigh PFM01 Powder

2. Dissolve in DMSO

3. Vortex & Sonicate

4. Aliquot & Store at -80°C

5. Prepare Working Solution
in Culture Medium

Thaw one aliquot

6. Treat Cells with PFM01
(and Vehicle Control)

7. Incubate for
Desired Time

8. Perform Downstream Analysis
(e.g., FACS, IF, Western Blot)

Click to download full resolution via product page

Caption: Workflow for preparing PFM01 stock and its use in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3037036?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/pfm01.html
https://www.axonmedchem.com/2821-pfm01
https://www.glpbio.com/kr/research-area/pfm-01.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6070142/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6070142/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3909494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3909494/
https://www.targetmol.com/compound/pfm01
https://www.caymanchem.com/product/36574/pfm01
https://www.medchemexpress.com/pfm39.html
https://www.benchchem.com/product/b3037036#how-to-prepare-a-stock-solution-of-pfm01
https://www.benchchem.com/product/b3037036#how-to-prepare-a-stock-solution-of-pfm01
https://www.benchchem.com/product/b3037036#how-to-prepare-a-stock-solution-of-pfm01
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3037036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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